REACTION_CXSMILES
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C([O:4][C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][C:6]=1[C:11]1[NH:12][C:13](=[O:24])[C:14]2[N:19]([CH3:20])[N:18]=[C:17]([CH2:21][CH2:22][CH3:23])[C:15]=2[N:16]=1)C=C.C1(O)C=CC=CC=1.N1CCCCC1>C(O)C>[OH:4][C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][C:6]=1[C:11]1[NH:12][C:13](=[O:24])[C:14]2[N:19]([CH3:20])[N:18]=[C:17]([CH2:21][CH2:22][CH3:23])[C:15]=2[N:16]=1
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Name
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5-(2-allyloxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
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Quantity
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0.25 g
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Type
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reactant
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Smiles
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C(C=C)OC1=C(C=CC=C1)C=1NC(C2=C(N1)C(=NN2C)CCC)=O
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Name
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Quantity
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0.145 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)O
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Name
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Quantity
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0.131 g
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Type
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reactant
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Smiles
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N1CCCCC1
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Name
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tetrakis-(triphenylphosphine)palladium(0)
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Quantity
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0.046 g
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Type
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reactant
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Smiles
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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was refluxed overnight under nitrogen
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Duration
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8 (± 8) h
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Type
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TEMPERATURE
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Details
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to cool
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Type
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CUSTOM
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Details
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the solvent evaporated under vacuum
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Type
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DISSOLUTION
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Details
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the residue dissolved in ethyl acetate (40 ml)
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Type
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WASH
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Details
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This solution was washed with water (3×10 ml), 1M HCl (3×10 ml) and brine (1×10 ml)
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Type
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CUSTOM
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Details
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After drying
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Type
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FILTRATION
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Details
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(Na2SO4) and filtration
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Type
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CUSTOM
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Details
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the filtrate was evaporated under vacuum
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Type
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CUSTOM
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Details
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to give
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Type
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CUSTOM
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Details
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the crystallisation from ethyl acetate/pentane, m.p 233-238° C
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Name
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Type
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Smiles
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OC1=C(C=CC=C1)C=1NC(C2=C(N1)C(=NN2C)CCC)=O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |